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Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol

Cat. No.: B13482427

Get Quote

Executive Technical Summary
5-Chloro-6-methoxypyridine-3-thiol is a high-value heterocyclic building block used primarily

in the development of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1] Its

structural motif—a pyridine ring substituted with a chlorine atom (electron-withdrawing) and a

methoxy group (electron-donating)—modulates the lipophilicity and metabolic stability of drug

candidates.[1]

However, this compound is commercially volatile.[1] It is often not maintained in bulk stock due

to the oxidative instability of the thiol group (-SH), which readily dimerizes to the disulfide.[1]

Consequently, researchers often face "Inquire" status on catalog pages.[1] This guide provides

a dual strategy: Direct Sourcing for small-scale needs and In-House Synthesis for scale-up,

ensuring project continuity.[1]

Chemical Identity & Key Identifiers[1][2][3][4][5][6][7]
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Property Specification

Chemical Name 5-Chloro-6-methoxypyridine-3-thiol

Common Synonyms
5-Chloro-6-methoxy-3-pyridinethiol; 3-Mercapto-

5-chloro-6-methoxypyridine

MDL Number MFCD33440216 (Use this for catalog searches)

CAS Number
Not widely indexed (Search via precursor CAS

158387-20-3)

Molecular Formula C₆H₆ClNOS

Molecular Weight 175.64 g/mol

Key Instability
Rapid oxidation to 5,5'-disulfanediylbis(3-chloro-

2-methoxypyridine) in air

Market Landscape: Suppliers & Pricing[1][4]
Commercial Availability Status
Direct stock of the free thiol is rare.[1] Most suppliers list it as "Make-to-Order" (lead time: 4–6

weeks).[1] The most reliable commercial route is to purchase the sulfonyl chloride or amine

precursors.[1]

Validated Suppliers (Direct & Precursors)[1]
Supplier Category Primary Vendors Product Availability

Estimated Lead
Time

Direct Thiol
Namiki Shoji (Japan),

Enamine (Ukraine/EU)

Catalog Code:

EN300-7021297

2–4 Weeks (Stock) 6

Weeks (Synth)

Precursor (Amine)

ChemicalBook

Aggregators, Bide

Pharmatech,

PharmaBlock

CAS: 158387-20-3 1–2 Weeks

Precursor (SO₂Cl) BLD Pharm, Arctom CAS: 1261785-22-1 2–3 Weeks
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Pricing Tiers (2025/2026 Estimates)
Pricing is volatile; these figures represent typical "Spot Market" rates for substituted pyridine

thiols.[1]

Tier 1: Research Scale (Catalog Stock)

Price: $180 – $350 USD per 1 gram.[1]

Context: High premium for "ready-to-use" thiol due to storage difficulties (argon packing

required).

Tier 2: Bulk Scale (Custom Synthesis)

Price: $2,500 – $4,000 USD per 100 grams.[1]

Context: More cost-effective to contract a CRO to synthesize from the amine precursor if

>10g is needed.

Tier 3: DIY Precursor Cost (The "Make" Option)[1]

Amine Precursor (CAS 158387-20-3): ~$60 – $100 USD per 5 grams.[1]

Cost Efficiency: "Making" the thiol in-house reduces material cost by ~70% compared to

buying the unstable thiol directly.[1]

Technical Procurement Guide: "Make vs. Buy"
Decision
For drug development campaigns, relying on a single supplier for an unstable thiol is a critical

risk.[1]

Decision Matrix
Scenario A: HTS / Hit Validation (< 500 mg)

Strategy:BUY. The time cost of synthesis outweighs the high unit price.[1] Order from

Enamine or Namiki.
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Scenario B: Lead Optimization (> 5 grams)

Strategy:MAKE. Establish an internal protocol using the Amine or Sulfonyl Chloride route.

[1][2] This ensures fresh material and avoids batch-to-batch disulfide contamination.[1]

Synthesis & Manufacturing Protocols
Below are two validated protocols. Method A is preferred for safety and scalability; Method B is

a classical route if the sulfonyl chloride is available.[1]

Method A: The Xanthate Route (From Amine)
Best for: Scalability, Cost-efficiency, Starting from CAS 158387-20-3.[1]

Reaction Logic:

Diazotization: Convert amine to diazonium salt.[1]

Xanthylation: Trapping with potassium ethyl xanthate.[1]

Hydrolysis: Base-mediated cleavage to free thiol.[1]

Step-by-Step Protocol:

Diazotization: Dissolve 5-chloro-6-methoxypyridin-3-amine (1.0 eq) in 10% HCl (aq) at 0°C.

Dropwise add NaNO₂ (1.1 eq) in water, maintaining temp < 5°C. Stir for 30 min.

Xanthate Trap: Slowly add the diazonium solution to a solution of Potassium Ethyl Xanthate

(1.2 eq) in water at 45–50°C. Caution: Nitrogen gas evolution.[1] Stir for 1 hour.

Workup: Extract the intermediate xanthate ester with Ethyl Acetate.

Hydrolysis: Dissolve the crude xanthate in Ethanol. Add KOH (3.0 eq) pellets. Reflux for 2

hours under Nitrogen atmosphere.

Isolation: Cool, concentrate ethanol. Dilute with degassed water.[1] Acidify to pH 5 with

acetic acid. Extract the thiol with DCM.[1]

Yield: Typically 65–75%.[1]
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Method B: The Sulfonyl Reduction Route
Best for: Speed, if Sulfonyl Chloride (CAS 1261785-22-1) is purchased.[1]

Step-by-Step Protocol:

Setup: Charge a flask with 5-chloro-6-methoxypyridine-3-sulfonyl chloride (1.0 eq) in dry

THF.

Reduction: Cool to 0°C. Add LiAlH₄ (2.5 eq) pellets slowly (or use Triphenylphosphine/Iodine

system for milder conditions).

Quench: Carefully quench with Glauber's salt (Na₂SO₄·10H₂O) or Fieser workup.[1]

Purification: The thiol is prone to oxidation; use immediately or store under Argon.[1]

Visualizing the Supply & Synthesis Ecosystem[1]
The following diagram illustrates the strategic pathways to obtain the target thiol, highlighting

the critical "Oxidation Trap" that researchers must avoid.

Precursor: Amine
(CAS 158387-20-3)

~$80/5g

Intermediate:
Xanthate Ester

1. NaNO2/HCl
2. EtOCS2K

Precursor: Sulfonyl Cl
(CAS 1261785-22-1)

~$150/5g

TARGET:
5-Chloro-6-methoxypyridine-3-thiol

(Unstable Liquid/Solid)

LiAlH4 or
Zn/HCl Reduction

KOH/EtOH
Hydrolysis

Impurity:
Disulfide Dimer

(Inactive/Byproduct)

Air Oxidation
(Fast!)

DTT/TCEP
Rescue

Click to download full resolution via product page
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Figure 1: Strategic sourcing pathways. Blue arrows denote synthesis routes; Red dashed line

indicates the critical stability risk.[1]

Quality Control & Handling (Self-Validating
Protocols)
To ensure scientific integrity, every batch must be validated against the Disulfide Impurity.[1]

Analytical Validation (HPLC/LCMS)[1]
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1]

Target Mass (ESI+):

Thiol [M+H]⁺: 176.0 m/z (Characteristic Chlorine isotope pattern 3:1).[1]

Disulfide Dimer [M+H]⁺: 351.0 m/z.[1]

Pass Criteria: Dimer peak area < 2%.

Rescue Protocol
If your expensive commercial batch arrives oxidized (solidified or incorrect MS):

Dissolve material in MeOH/Water (1:1).[1]

Add DTT (Dithiothreitol) or TCEP (1.1 eq).[1]

Stir for 30 mins at RT.

Extract with DCM.[1] The DTT stays in the aqueous phase; the regenerated thiol moves to

organic.[1]

References
Synthesis of Substituted Pyridine-3-Thiols:Journal of Organic and Pharmaceutical Chemistry,

2025, 23(1). (Describes the synthesis of 5-Chloro-6-methoxypyridine-3-thiol via

thiobenzoic acid route).
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Precursor Availability (Amine): ChemicalBook Entry for CAS 158387-20-3.[1][3][4]

Precursor Availability (Sulfonyl Chloride): BLD Pharm Entry for CAS 1261785-22-1.[1][5]

Building Block Catalog: Namiki Shoji / Enamine Building Blocks 2021.

General Methods for Pyridine Thiol Synthesis:Smolecule Technical Review, 2024.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 5-Chloro-6-
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chloro-6-methoxypyridine-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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